Cas no 1805477-62-6 (Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate)

Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate is a versatile brominated aromatic ester with significant utility in organic synthesis and pharmaceutical intermediates. Its dual bromine substituents at the 3- and 5-positions, along with the electron-withdrawing cyano and ester groups, enhance its reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The compound's structural features make it a valuable precursor for constructing complex heterocycles and functionalized benzoate derivatives. High purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its well-defined reactivity profile facilitates precise modifications, making it a preferred choice for advanced synthetic chemistry projects.

Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate structure

1805477-62-6 structure

Product Name:Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate

CAS No:1805477-62-6

MF:C₁₁H₉Br₂NO₂

MW:347.002661466599

CID:4948632

Update Time:2025-06-10

Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate
- Inchi： 1S/C11H9Br2NO2/c1-2-16-11(15)7-3-8(5-12)9(6-14)10(13)4-7/h3-4H,2,5H2,1H3
- InChI Key： NTDTYIIMORCAMO-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OCC)C=C(CBr)C=1C#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 300
XLogP3: 3.1
Topological Polar Surface Area: 50.1

Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015016700-250mg	Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate	1805477-62-6	97%	250mg	470.40 USD	2021-06-18
Alichem	A015016700-500mg	Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate	1805477-62-6	97%	500mg	855.75 USD	2021-06-18
Alichem	A015016700-1g	Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate	1805477-62-6	97%	1g	1,490.00 USD	2021-06-18

Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate Related Literature

1. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
2. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
3. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
4. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Additional information on Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate

Comprehensive Overview of Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate (CAS No. 1805477-62-6)

Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate (CAS No. 1805477-62-6) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine and cyano functional groups, makes it a versatile building block for constructing complex molecules. Researchers and industries value this compound for its reactivity and precision in cross-coupling reactions, a topic frequently searched in AI-driven chemistry platforms.

In recent years, the demand for halogenated aromatic compounds like Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate has surged due to their role in developing LED materials and organic electronics. A trending topic in scientific forums revolves around optimizing synthetic pathways for such compounds to reduce environmental impact—a concern aligned with the green chemistry movement. This compound’s dual bromine sites enable selective modifications, a feature often highlighted in drug discovery discussions.

The compound’s CAS No. 1805477-62-6 is a critical identifier in regulatory and safety databases, ensuring compliance with global standards. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a detail frequently queried by quality control professionals. Additionally, its stability under controlled conditions makes it suitable for long-term storage, a practical advantage for laboratories.

From an SEO perspective, users often search for "synthesis of brominated benzoates" or "applications of cyanobenzoate derivatives," reflecting the compound’s relevance in cutting-edge research. Its integration into high-throughput screening workflows further underscores its importance in modern chemistry. By addressing these queries, this overview bridges the gap between technical jargon and user intent.

In conclusion, Ethyl 3-bromo-5-bromomethyl-4-cyanobenzoate exemplifies innovation in chemical synthesis, with applications spanning material science to medicinal chemistry. Its CAS No. 1805477-62-6 serves as a gateway to extensive research, while its functional groups inspire advancements in sustainable chemistry—a testament to its enduring scientific value.